4-Fluoro-1-hydroxynaphthalene-2-carboxylic acid methyl ester

• Molecular Formula: C12H9FO3
• Molecular Weight: 220.20 g/mol
• IUPAC Name: methyl 4-fluoro-1-hydroxynaphthalene-2-carboxylate
• InChI: InChI=1S/C12H9FO3/c1-16-12(15)9-6-10(13)7-4-2-3-5-8(7)11(9)14/h2-6,14H,1H3
• InChI Key: YBDDBYQMMHSPIX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=CC=CC=C2C(=C1)F)O

Description

4-Fluoro-1-hydroxynaphthalene-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H9FO3 and its molecular weight is 220.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 0.375 g of 4-fluoro-1-methoxymethoxynaphthalene-2-carboxylic acid methyl ester and 375 mg of montmorillonite K-10 clay was added 10 ml of dry dichloromethane. The mixture was stirred at room temperature for 35 minutes. The suspension was diluted with dry dichloromethane and filtered. The residue was washed with ethyl acetate and the combined filtrate concentrated to a white solid. The material was purified by flash chromatography on silica gel, eluting with ethyl acetate/heptanes to provide 0.191 g of 4-fluoro-1-hydroxynaphthalene-2-carboxylic acid, methyl ester.